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Compound of Interest

Compound Name: p-Vinylguaiacol-d3

Cat. No.: B15137749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability of p-Vinylguaiacol-d3, a crucial deuterated standard for a variety of research

applications. This document outlines key suppliers, product specifications, and a detailed

experimental workflow for its use in quantitative analysis.

Introduction to p-Vinylguaiacol-d3
p-Vinylguaiacol-d3 (Deuterated 4-vinylguaiacol) is the isotopically labeled form of p-

vinylguaiacol, a naturally occurring phenolic compound found in various essential oils, roasted

coffee, and certain fruits. Due to its distinct smoky and spicy aroma, p-vinylguaiacol is a

significant flavor and fragrance compound. The deuterated analog, p-Vinylguaiacol-d3, serves

as an invaluable internal standard in quantitative analytical methods, particularly in gas

chromatography-mass spectrometry (GC-MS). Its use allows for precise and accurate

quantification of the unlabeled compound in complex matrices by correcting for variations in

sample preparation and instrument response.

Commercial Suppliers of p-Vinylguaiacol-d3
For researchers seeking to procure p-Vinylguaiacol-d3, several reputable chemical suppliers

offer this compound in various research-grade quantities. The following table summarizes the

key information from prominent commercial vendors.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15137749?utm_src=pdf-interest
https://www.benchchem.com/product/b15137749?utm_src=pdf-body
https://www.benchchem.com/product/b15137749?utm_src=pdf-body
https://www.benchchem.com/product/b15137749?utm_src=pdf-body
https://www.benchchem.com/product/b15137749?utm_src=pdf-body
https://www.benchchem.com/product/b15137749?utm_src=pdf-body
https://www.benchchem.com/product/b15137749?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Catalog
Number

Purity
Available
Quantities

CAS Number

LGC Standards

(distributor for

Toronto

Research

Chemicals)

TRC-V424962-

10MG

Not specified on

the product page
10 mg 1335436-42-4

Pharmaffiliates PA STI 087140
Not specified on

the product page
Inquire for details 1335436-42-4[1]

BOC Sciences BLP-003928
Not specified on

the product page
Inquire for details 1335436-42-4[2]

Santa Cruz

Biotechnology

sc-#####

(inquire)

Not specified on

the product page
Inquire for details

1335436-42-4[3]

[4]

Clearsynth
Inquire for

deuterated

Not specified on

the product page
Inquire for details

1335436-42-4[5]

[6]

Note: Purity and available quantities are often subject to change and may require direct inquiry

with the supplier. It is recommended to request a certificate of analysis for lot-specific data.

Experimental Protocol: Quantification of p-
Vinylguaiacol in a Liquid Matrix using HS-SPME-GC-
MS
The following is a representative experimental protocol for the quantification of p-vinylguaiacol

in a liquid matrix (e.g., wine, fruit juice) using p-Vinylguaiacol-d3 as an internal standard. This

method utilizes headspace solid-phase microextraction (HS-SPME) coupled with gas

chromatography-mass spectrometry (GC-MS).

Materials and Reagents
p-Vinylguaiacol-d3 (Internal Standard)

p-Vinylguaiacol (Analytical Standard)
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Methanol or Ethanol (for stock solutions)

Deionized Water

Sodium Chloride (NaCl)

SPME vials (20 mL) with septa

SPME fiber assembly (e.g., DVB/CAR/PDMS)

GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure
Preparation of Standard Solutions:

Prepare a stock solution of p-Vinylguaiacol-d3 in methanol at a concentration of 100

µg/mL.

Prepare a series of calibration standards of unlabeled p-vinylguaiacol in the matrix of

interest (or a model matrix) at concentrations ranging from 1 to 100 µg/L.

Spike each calibration standard and sample with the p-Vinylguaiacol-d3 internal standard

stock solution to a final concentration of 10 µg/L.

Sample Preparation (HS-SPME):

Place 5 mL of the sample (or calibration standard) into a 20 mL SPME vial.

Add 1 g of NaCl to the vial to increase the ionic strength and promote the release of

volatile compounds into the headspace.

Seal the vial with a septum cap.

Equilibrate the vial at 60°C for 15 minutes in a heating block or autosampler agitator.

Expose the SPME fiber to the headspace of the vial for 30 minutes at 60°C with agitation.

GC-MS Analysis:
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Desorb the extracted analytes from the SPME fiber in the GC injector at 250°C for 5

minutes in splitless mode.

Use a suitable GC temperature program to separate the analytes. For example:

Initial temperature: 40°C, hold for 2 minutes.

Ramp: 5°C/minute to 220°C.

Hold at 220°C for 5 minutes.

The mass spectrometer should be operated in Selected Ion Monitoring (SIM) mode for

high sensitivity and selectivity. Monitor the following ions:

p-Vinylguaiacol: m/z 150 (quantification), 135, 107 (qualifiers)

p-Vinylguaiacol-d3: m/z 153 (quantification), 138, 110 (qualifiers)

Data Analysis:

Integrate the peak areas of the quantification ions for both p-vinylguaiacol and p-
Vinylguaiacol-d3.

Calculate the response ratio (Area of p-vinylguaiacol / Area of p-Vinylguaiacol-d3).

Construct a calibration curve by plotting the response ratio against the concentration of the

unlabeled p-vinylguaiacol standards.

Determine the concentration of p-vinylguaiacol in the samples by interpolating their

response ratios on the calibration curve.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the quantification of p-vinylguaiacol using a

deuterated internal standard and HS-SPME-GC-MS.
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Caption: Experimental workflow for p-vinylguaiacol quantification.

Signaling Pathways and Logical Relationships
In the context of this technical guide, the primary logical relationship is the analytical workflow,

which is depicted in the experimental workflow diagram above. This process does not involve

biological signaling pathways. The core principle is the use of an isotope-labeled internal

standard to ensure accurate quantification by accounting for any analyte loss during sample

preparation and injection, as well as variations in instrument response. The logical flow is from

sample and standard preparation, through extraction and instrumental analysis, to data

processing and final quantification.

This guide provides a foundational understanding for researchers utilizing p-Vinylguaiacol-d3
in their analytical protocols. For specific applications, further optimization of the experimental

conditions may be necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pharmaffiliates.com [pharmaffiliates.com]

2. isotope.bocsci.com [isotope.bocsci.com]

3. scbt.com [scbt.com]

4. scbt.com [scbt.com]

5. clearsynth.com [clearsynth.com]

6. 1335436-42-4 CAS Manufactory [m.chemicalbook.com]

To cite this document: BenchChem. [A Technical Guide to p-Vinylguaiacol-d3 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137749#commercial-suppliers-of-p-vinylguaiacol-
d3-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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